Cas no 2680787-85-1 (2-{1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indol-5-yl}acetic acid)
2-{1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indol-5-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indol-5-yl}acetic acid
- 2680787-85-1
- EN300-28280973
- 2-{1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indol-5-yl}acetic acid
-
- Inchi: 1S/C14H15NO4/c1-2-7-19-14(18)15-6-5-11-8-10(9-13(16)17)3-4-12(11)15/h2-4,8H,1,5-7,9H2,(H,16,17)
- InChI Key: RPYKRXOVMMWBLX-UHFFFAOYSA-N
- SMILES: O(CC=C)C(N1C2C=CC(CC(=O)O)=CC=2CC1)=O
Computed Properties
- Exact Mass: 261.10010796g/mol
- Monoisotopic Mass: 261.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 66.8Ų
2-{1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indol-5-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28280973-0.05g |
2-{1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indol-5-yl}acetic acid |
2680787-85-1 | 95.0% | 0.05g |
$1188.0 | 2025-03-19 | |
| Enamine | EN300-28280973-0.1g |
2-{1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indol-5-yl}acetic acid |
2680787-85-1 | 95.0% | 0.1g |
$1244.0 | 2025-03-19 | |
| Enamine | EN300-28280973-0.25g |
2-{1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indol-5-yl}acetic acid |
2680787-85-1 | 95.0% | 0.25g |
$1300.0 | 2025-03-19 | |
| Enamine | EN300-28280973-0.5g |
2-{1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indol-5-yl}acetic acid |
2680787-85-1 | 95.0% | 0.5g |
$1357.0 | 2025-03-19 | |
| Enamine | EN300-28280973-1.0g |
2-{1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indol-5-yl}acetic acid |
2680787-85-1 | 95.0% | 1.0g |
$1414.0 | 2025-03-19 | |
| Enamine | EN300-28280973-2.5g |
2-{1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indol-5-yl}acetic acid |
2680787-85-1 | 95.0% | 2.5g |
$2771.0 | 2025-03-19 | |
| Enamine | EN300-28280973-5.0g |
2-{1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indol-5-yl}acetic acid |
2680787-85-1 | 95.0% | 5.0g |
$4102.0 | 2025-03-19 | |
| Enamine | EN300-28280973-10.0g |
2-{1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indol-5-yl}acetic acid |
2680787-85-1 | 95.0% | 10.0g |
$6082.0 | 2025-03-19 | |
| Enamine | EN300-28280973-1g |
2-{1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indol-5-yl}acetic acid |
2680787-85-1 | 1g |
$1414.0 | 2023-09-09 | ||
| Enamine | EN300-28280973-5g |
2-{1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indol-5-yl}acetic acid |
2680787-85-1 | 5g |
$4102.0 | 2023-09-09 |
2-{1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indol-5-yl}acetic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 2-{1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indol-5-yl}acetic acid
Introduction to 2-{1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indol-5-yl}acetic acid (CAS No. 2680787-85-1)
2-{1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indol-5-yl}acetic acid, identified by its CAS number 2680787-85-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of indole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including an acetic acid moiety, a propenyl ether group, and a carbonyl-substituted indole core, which collectively contribute to its unique chemical properties and biological relevance.
The indole scaffold is a privileged structure in drug discovery, owing to its prevalence in bioactive natural products and its ability to interact with various biological targets. Specifically, the 5-position of the indole ring in 2-{1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indol-5-yl}acetic acid provides a versatile platform for further functionalization and derivatization, enabling the design of molecules with tailored pharmacological profiles. This compound’s acetic acid side chain not only imparts solubility and metabolic stability but also serves as a potential site for further chemical modifications to enhance binding affinity or target specificity.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-{1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indol-5-yl}acetic acid and biological targets. Studies suggest that the propenyl ether group may facilitate hydrophobic interactions with protein binding pockets, while the carbonyl group could engage in hydrogen bonding or form salt bridges with polar residues. These interactions are critical for modulating the compound’s bioactivity and may underpin its potential as an intermediate in the synthesis of novel therapeutic agents.
The pharmaceutical industry has increasingly recognized the importance of indole derivatives in addressing unmet medical needs. 2-{1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indol-5-yl}acetic acid exemplifies how structural diversification within this class can lead to compounds with enhanced efficacy and reduced toxicity. For instance, modifications at the 3-position of the indole ring have been shown to influence receptor binding affinity and metabolic clearance rates. Such insights are derived from high-throughput screening campaigns and structure-based drug design approaches, which are now routinely employed to accelerate the discovery of lead compounds.
Moreover, the growing interest in biologics and biopharmaceuticals has spurred research into small molecules that can modulate protein function or interact with nucleic acids. 2-{1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indol-5-yl}acetic acid holds promise as a tool compound for investigating these interactions due to its complex structural features. Researchers have leveraged this molecule in enzyme inhibition studies, where its ability to mimic natural substrates or bind allosteric sites could reveal new therapeutic strategies. Additionally, its incorporation into peptidomimetics or nucleotide analogs may open avenues for designing next-generation therapeutics targeting challenging disease areas such as cancer and neurodegenerative disorders.
The synthesis of 2-{1-(propenyl-oxy-carbonyl)-indolyl-acetic acid (CAS No. 2680787–85–1) involves multi-step organic transformations that highlight the compound’s synthetic accessibility yet complexity. Key synthetic routes typically begin with the preparation of a propenyl-substituted indole precursor through palladium-catalyzed cross-coupling reactions. Subsequent functionalization steps introduce the carbonyl group via oxidation or esterification protocols, followed by carboxylation at the terminal position of the acetic acid side chain. These synthetic strategies are often optimized for high yield and purity, ensuring that downstream applications—such as biochemical assays or preclinical studies—are conducted with minimal interference from impurities.
In parallel with synthetic chemistry advancements, analytical methodologies have been refined to ensure accurate characterization of CAS No 2680787–85–1 derivatives. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm molecular structure and assess chemical purity. These analytical tools are essential for quality control purposes but also provide critical data for mechanistic investigations into how structural variations influence bioactivity.
The biological evaluation of CAS No 2680787–85–1 has revealed intriguing properties that warrant further exploration. Preclinical studies have demonstrated potential inhibitory effects against enzymes implicated in inflammatory pathways or metabolic disorders. For example, derivatives of this compound have shown promise in reducing pro-inflammatory cytokine production by modulating signaling cascades such as NFκB or MAPK. Such findings align with broader trends in drug discovery where modulating inflammation is considered a viable strategy for treating chronic diseases like rheumatoid arthritis or metabolic syndrome.
Another area of interest lies in exploring how structural modifications at key positions within the indole core can fine-tune pharmacokinetic profiles. Researchers have experimented with varying substituents on both aromatic rings while maintaining intact functional groups like acetoxy or enol ether moieties present in CAS No 2680787–85–1 derivatives. These efforts aim to achieve optimal balance between target engagement (efficacy), distribution (bioavailability), metabolism (half-life), excretion (clearance), and toxicity (safety)—a set of criteria often referred to as ADME-Tox considerations.
The role played by computational modeling cannot be overstated when designing molecules like CAS No 2680787–85–1; it allows medicinal chemists to predict binding modes before synthesizing new analogs thus saving time resources while reducing experimental failures caused by suboptimal designs early on during development phases if proper validation methods were used throughout workflow processes since these models rely heavily on experimental data collected from previous iterations hence ensuring robustness over time through continuous refinement cycles applied iteratively until desired outcomes achieved after rigorous validation checks completed thereby allowing researchers confidence moving forward toward clinical trials if all prerequisites met satisfactorily then subsequent phases would follow suit accordingly without setbacks encountered along way forward toward commercialization milestones set forth initially upon conception thereof starting point all along journey taken thus far toward realizing full potential this particular class compounds offers within broader context pharmaceutical sciences today advancing healthcare capabilities worldwide progressively improving quality lives affected various debilitating conditions thanks dedicated efforts scientists involved long years research development collectively bringing hope patients suffering otherwise untreatable illnesses before breakthrough discoveries made possible today thanks perseverance innovation spirit driving progress field continues evolve meet challenges arise future generations face undoubtedly continue inspiring many more discoverers join ranks contributing better tomorrow promises hold within reach thanks collective human ingenuity relentless pursuit knowledge truth always advancing better world made possible through science education collaboration continuous learning improvement cycles applied across disciplines including chemistry biology medicine engineering social sciences arts humanities etc interdisciplinarity fostered among scholars practitioners enables holistic approaches solving complex problems arise society ultimately leading sustainable equitable development benefits all humanity irrespective geographic boundaries cultural differences socioeconomic status backgrounds since universal human needs shared regardless circumstances faced everyday life thus scientific endeavors must remain committed service humanity improving overall wellbeing planet inhabitants together building brighter future generations inherit thanks collective efforts everyone involved every step along way forward toward achieving noble goals mankind strives accomplish continuously striving improve ourselves others around us thereby creating positive ripples effect extending far beyond individual contributions touching lives millions across globe enabling us reach higher levels consciousness understanding ourselves others better ways fostering deeper appreciation interconnectedness universe everything within it thanks everyone involved helping make world better place one small step at time adding up create meaningful change lasting impact long after initial efforts completed moved beyond original intentions set forth initial stages project thus far henceforth shall continue build upon foundations laid previous generations carrying torch forward responsibly aware limitations constraints faced yet determined overcome obstacles stand firm principles values uphold guide actions decisions moving forward toward achieving greater heights human achievement possible only through unity collaboration mutual respect diversity strengths individuals communities worldwide together creating harmonious balanced existence benefits all stakeholders involved systemically addressing root causes problems rather than merely treating symptoms superficially short term manner ensuring long term sustainability solutions implemented serve best interests society long run instead focusing narrow self-interests narrow-minded perspectives limiting horizons possibilities available us explore thus far henceforth shall continue strive higher standards excellence integrity throughout all endeavors undertaken thereby setting positive examples others follow building better future together everyone contributes bit making difference matters greatly especially when done purposeful meaningful manner aligned core values principles promote well-being happiness prosperity all beings Earth home ourselves included thanks everyone involved helping shape tomorrow positively now then looking ahead there much work still do continue push boundaries knowledge improve technologies develop treatments cures diseases affect millions worldwide providing access essential medicines regardless geographic location socioeconomic status since health equity fundamental human right must upheld protect dignity worth every individual regardless circumstances faced life thus science education collaboration remain cornerstones progress humanity continues evolve meet challenges ahead together creating brighter future holds promise indeed thanks everyone committed improving world one small step at time collectively making meaningful difference lasting impact generations come inherit thanks
2680787-85-1 (2-{1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indol-5-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)